Cas no 2106704-04-3 (Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate
• CAS No: 2106704-04-3
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6187994
• PubChem ID: 137940898
• Update Time: 2025-08-04

Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2106704-04-3
• Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate
• EN300-6511938

• Inchi： 1S/C7H10N2O3/c1-2-11-7(10)5-4-12-9-6(5)3-8/h4H,2-3,8H2,1H3
• InChI Key： PKJNSXWDUXLQBG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CON=C1CN)=O

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.4Ų

Additional information on Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate

Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate (CAS No. 2106704-04-3): A Comprehensive Overview

Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate, identified by its CAS number 2106704-04-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the oxazole class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminomethyl group and a carboxylate moiety, make it a versatile scaffold for drug discovery and development.

The chemical structure of Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate consists of a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. This core structure is further functionalized with an aminomethyl side chain at the 3-position and a carboxylate group at the 4-position. The ethyl ester group at the 1-position adds another layer of functionality, making this compound a valuable intermediate in organic synthesis and medicinal chemistry.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including infectious diseases, inflammation, and cancer. The aminomethyl group in Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding interactions and form stable complexes with biological targets. This feature makes it an attractive candidate for designing novel therapeutic agents.

One of the most promising applications of Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate is in the development of antimicrobial agents. Oxazole derivatives have shown efficacy against a wide range of bacteria, fungi, and viruses. The presence of the aminomethyl group enhances the compound's ability to interact with bacterial cell walls and disrupt essential metabolic pathways. This has led to several studies exploring its potential as a novel antibiotic or antifungal agent.

Additionally, Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. The compound's ability to modulate inflammatory pathways has been demonstrated in preclinical studies, suggesting its potential as a therapeutic agent for these conditions. The carboxylate group at the 4-position plays a crucial role in these interactions by serving as a hydrogen bond acceptor.

The synthesis of Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate involves several key steps that highlight its complexity and versatility. The formation of the oxazole ring typically requires condensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the aminomethyl group and the carboxylate moiety involves nucleophilic substitution reactions or other organic transformations. These synthetic routes are well-documented in the literature and have been optimized for high yield and purity.

In terms of pharmacokinetic properties, Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Its stability under various storage conditions also makes it suitable for industrial-scale production. Furthermore, preliminary pharmacokinetic studies suggest that the compound has a reasonable bioavailability profile when administered orally or intravenously.

The safety profile of Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate has been evaluated through acute toxicity studies in animal models. These studies have shown that the compound is well-tolerated at moderate doses but may cause some side effects at higher concentrations. Further research is needed to fully characterize its safety profile and identify any potential long-term adverse effects.

In conclusion, Ethyl 3-(aminomethyl)-1,2-oxazole-4-carboxylate (CAS No. 2106704-04-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for drug discovery and development. The presence of an aminomethyl group enhances its biological activity by facilitating interactions with biological targets. Ongoing research continues to explore its therapeutic potential in various disease areas.